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Compound of Interest

Compound Name: Progestoral

Cat. No.: B7769975 Get Quote

Ethisterone Technical Support Center
Welcome to the technical support center for Ethisterone. This guide provides answers to

frequently asked questions and troubleshooting tips to assist researchers, scientists, and drug

development professionals in their experiments.

Frequently Asked Questions (FAQs)
Q1: What are the key physical and chemical properties of Ethisterone?

A1: Ethisterone is a synthetic progestin supplied as a white, crystalline, odorless powder. It is

stable under normal temperatures and pressures.[1] Below is a summary of its key properties.

Table 1: Physical and Chemical Properties of Ethisterone
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Property Value

Appearance White crystalline powder[1]

Molecular Formula C₂₁H₂₈O₂[2][3]

Molecular Weight 312.5 g/mol [2]

Melting Point 266-273 °C[1]

Storage Temperature -20°C for long-term storage[2]

Stability Stable for ≥ 4 years when stored at -20°C[2]

CAS Number 434-03-7[1][2]

Q2: How do I dissolve Ethisterone? It seems to be insoluble in water.

A2: You are correct; Ethisterone is almost insoluble in water.[1] It is a hydrophobic compound

due to its large hydrocarbon backbone.[4] To dissolve Ethisterone, you must use an organic

solvent.

Q3: What is the best solvent for preparing an Ethisterone stock solution?

A3: The choice of solvent depends on the experimental system. For most in vitro and cell

culture applications, Dimethyl Sulfoxide (DMSO) is a common choice. Ethisterone is also

soluble in other organic solvents like ethanol, methanol, and acetonitrile.[2]

Table 2: Solubility of Ethisterone in Common Laboratory Solvents
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Solvent Solubility Notes

Water Almost insoluble[1]

Not recommended for

preparing primary stock

solutions.

DMSO ~4 mg/mL (12.8 mM)[5]
Use fresh, anhydrous, cell-

culture grade DMSO.[5][6]

Ethanol ~1 mg/mL[2]

Suitable for stock solutions.

Ensure final concentration is

low in media.

Methanol ~1 mg/mL[2]

Acetonitrile ~1 mg/mL[2]

Pyridine Slightly soluble[1]

Note: Solubility can be enhanced by gentle warming and purging the solvent with an inert gas.

[2][6] For DMSO, it is noted that absorbing moisture can reduce solubility.[5]

Q4: I see precipitation when I add my Ethisterone stock solution to my aqueous culture

medium. What should I do?

A4: This is a common issue when adding a compound dissolved in an organic solvent to an

aqueous buffer or medium. The sudden change in polarity causes the compound to precipitate.

To avoid this:

Use Serial Dilutions: Do not add the highly concentrated stock solution directly to your

medium. First, prepare an intermediate dilution of the stock in fresh, pre-warmed culture

medium. Then, add this intermediate solution to the final culture volume.[6]

Minimize Solvent Concentration: Ensure the final concentration of the organic solvent (e.g.,

DMSO, ethanol) in your cell culture is very low (typically ≤0.1%) to prevent both precipitation

and solvent-induced cytotoxicity.[6][7]

Mix Thoroughly: When adding the diluted Ethisterone solution to your final medium, vortex or

mix gently but thoroughly to ensure it is evenly dispersed.
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Q5: What are the recommended storage conditions for solid Ethisterone and its stock

solutions?

A5: Proper storage is critical to maintain the stability and integrity of Ethisterone.

Solid Ethisterone: Store the crystalline solid in a tightly closed container at -20°C for long-

term stability of at least four years.[1][2]

Stock Solutions: Prepare fresh stock solutions before use.[7] If storage is necessary, aliquot

the stock solution into working volumes to avoid repeated freeze-thaw cycles and store at

-20°C. While data on the long-term stability of Ethisterone in solution is limited, storing

aliquots in a non-photoreactive container (e.g., amber vial) is a recommended practice.[7][8]

Experimental Protocols & Workflows
Protocol: Preparation of Ethisterone Stock and Working Solutions for Cell Culture

This protocol provides a standard method for preparing a 10 mM stock solution in DMSO and

subsequently diluting it to a 10 µM working concentration for a cell culture experiment.

Materials:

Ethisterone powder (FW: 312.5 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Sterile pipette and tips

Sterile cell culture medium, pre-warmed to 37°C

Part 1: Preparing a 10 mM Stock Solution in DMSO

Calculate Mass: To prepare 1 mL of a 10 mM stock solution, calculate the required mass:
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Mass (mg) = 10 mmol/L × 0.001 L × 312.5 g/mol × 1000 mg/g = 3.125 mg

Weigh Ethisterone: In a sterile environment (e.g., biosafety cabinet), carefully weigh

approximately 3.13 mg of Ethisterone powder and transfer it to a sterile vial.

Dissolve: Add 1 mL of anhydrous, sterile DMSO to the vial.

Ensure Complete Dissolution: Vortex the solution thoroughly for 1-2 minutes. If needed,

gently warm the vial in a 37°C water bath or sonicate briefly to aid dissolution.[6] Visually

inspect to ensure no solid particles remain.

Storage: If not for immediate use, aliquot and store at -20°C.

Part 2: Preparing a 10 µM Working Solution

Prepare Intermediate Dilution (100 µM): In a sterile tube, add 1 µL of the 10 mM stock

solution to 99 µL of pre-warmed cell culture medium. Mix gently by pipetting. This creates a

1:100 dilution.

Prepare Final Working Solution (10 µM): Add 100 µL of the 100 µM intermediate solution to

900 µL of pre-warmed cell culture medium. This creates a final 1:10 dilution, resulting in a 10

µM working solution.

Final DMSO Concentration: The final concentration of DMSO in this working solution is

0.1%, which is generally well-tolerated by most cell lines.

Application: The working solution is now ready to be added to your cell culture plates.
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Part 1: Stock Solution Preparation (10 mM)

Part 2: Working Solution Preparation (10 µM)

1. Weigh 3.13 mg
Ethisterone Powder

2. Add 1 mL
Anhydrous DMSO

3. Vortex / Sonicate
to Dissolve

4. Aliquot & Store
at -20°C

10 mM Stock Solution

Use for working solution

1. Prepare 100 µM
Intermediate Dilution

(1:100 in Media)

2. Prepare 10 µM
Final Working Solution

(1:10 in Media)

3. Add to Cell Culture
(Final DMSO = 0.1%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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